Cas no 53151-67-0 (O-ethyl O-{2-[(S)-methylsulfinyl]ethyl} methylphosphonothioate)

• Product name: O-ethyl O-{2-[(S)-methylsulfinyl]ethyl} methylphosphonothioate
• CAS No: 53151-67-0
• MF: C₆H₁₅O₃PS₂
• MW: 230.285260438919
• CID: 1581211
• PubChem ID: 9578118

O-ethyl O-{2-[(S)-methylsulfinyl]ethyl} methylphosphonothioate Chemical and Physical Properties

Names and Identifiers

• O-ethyl O-{2-[(S)-methylsulfinyl]ethyl} methylphosphonothioate
• LogP
• ethoxy-methyl-(2-methylsulfinylethoxy)-sulfanylidene-λ⁵-phosphane
• Phosphonothioic acid, methyl-, O-ethyl S-(2-(methylsulfinyl)ethyl ester
• O-Ethyl O-[2-(methanesulfinyl)ethyl] methylphosphonothioate
• DTXSID30967672
• 53151-67-0

• Inchi： InChI=1S/C6H15O3PS2/c1-4-8-10(2,11)9-5-6-12(3)7/h4-6H2,1-3H3/t10?,12-/m0/s1
• InChI Key： LRGBWKLDZNXQOR-KFJBMODSSA-N
• SMILES： CCOP(=S)(C)OCCS(=O)C

Computed Properties

• Exact Mass: 230.02015
• Monoisotopic Mass: 230.020022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.8

Experimental Properties

• Density: 1.267
• Boiling Point: 347.42°C at 760 mmHg
• Flash Point: 163.914°C
• Refractive Index: 1.532
• PSA: 35.53
• LogP: 2.87360